4-[ethyl(methylsulfonyl)amino]-N-[2-(1-piperidinylcarbonyl)phenyl]benzamide

• IUPAC Name: 4-[ethyl(methylsulfonyl)amino]-N-[2-(piperidine-1-carbonyl)phenyl]benzamide
• InChI: InChI=1S/C22H27N3O4S/c1-3-25(30(2,28)29)18-13-11-17(12-14-18)21(26)23-20-10-6-5-9-19(20)22(27)24-15-7-4-8-16-24/h5-6,9-14H,3-4,7-8,15-16H2,1-2H3,(H,23,26)
• InChI Key: MMMPSWXWGOHEOC-UHFFFAOYSA-N
• Canonical SMILES: CCN(C1=CC=C(C=C1)C(=O)NC2=CC=CC=C2C(=O)N3CCCCC3)S(=O)(=O)C
• Molecular Formula: C22H27N3O4S
• Molecular Weight: 429.5 g/mol

Description

4-[ethyl(methylsulfonyl)amino]-N-[2-(1-piperidinylcarbonyl)phenyl]benzamide, also known as EMA401, is a small molecule drug that has been developed for the treatment of chronic pain. Chronic pain is a major health issue that affects millions of people worldwide, and current treatment options are often inadequate. EMA401 has shown promise in preclinical studies as a potential treatment for chronic pain, and is currently undergoing clinical trials.

Mechanism of Action

The mechanism of action of 4-[ethyl(methylsulfonyl)amino]-N-[2-(1-piperidinylcarbonyl)phenyl]benzamide is not fully understood, but it is thought to act by blocking the activity of the angiotensin II type 2 receptor (AT2R). AT2R is involved in pain signaling pathways, and blocking its activity may reduce pain. 4-[ethyl(methylsulfonyl)amino]-N-[2-(1-piperidinylcarbonyl)phenyl]benzamide has also been shown to reduce the activity of certain ion channels that are involved in pain signaling.
Biochemical and Physiological Effects:
4-[ethyl(methylsulfonyl)amino]-N-[2-(1-piperidinylcarbonyl)phenyl]benzamide has been shown to reduce pain behaviors in preclinical models of chronic pain, and has a favorable safety profile. 4-[ethyl(methylsulfonyl)amino]-N-[2-(1-piperidinylcarbonyl)phenyl]benzamide has also been shown to reduce the activity of certain ion channels that are involved in pain signaling. 4-[ethyl(methylsulfonyl)amino]-N-[2-(1-piperidinylcarbonyl)phenyl]benzamide has not been shown to have any significant effects on other physiological systems.

Advantages and Limitations for Lab Experiments

One advantage of using 4-[ethyl(methylsulfonyl)amino]-N-[2-(1-piperidinylcarbonyl)phenyl]benzamide in lab experiments is that it has a favorable safety profile, and has been extensively studied in preclinical models of chronic pain. However, a limitation of using 4-[ethyl(methylsulfonyl)amino]-N-[2-(1-piperidinylcarbonyl)phenyl]benzamide is that its mechanism of action is not fully understood, which may make it difficult to interpret experimental results.

Future Directions

There are several potential future directions for the development of 4-[ethyl(methylsulfonyl)amino]-N-[2-(1-piperidinylcarbonyl)phenyl]benzamide. One direction is to further investigate its mechanism of action, which may lead to the development of more effective pain treatments. Another direction is to investigate the use of 4-[ethyl(methylsulfonyl)amino]-N-[2-(1-piperidinylcarbonyl)phenyl]benzamide in combination with other pain treatments, which may lead to synergistic effects. Additionally, further clinical trials are needed to determine the safety and efficacy of 4-[ethyl(methylsulfonyl)amino]-N-[2-(1-piperidinylcarbonyl)phenyl]benzamide in humans.

Scientific Research Applications

4-[ethyl(methylsulfonyl)amino]-N-[2-(1-piperidinylcarbonyl)phenyl]benzamide has been extensively studied in preclinical models of chronic pain, including neuropathic pain and inflammatory pain. These studies have shown that 4-[ethyl(methylsulfonyl)amino]-N-[2-(1-piperidinylcarbonyl)phenyl]benzamide is effective in reducing pain behaviors in these models, and has a favorable safety profile. 4-[ethyl(methylsulfonyl)amino]-N-[2-(1-piperidinylcarbonyl)phenyl]benzamide has also been shown to be effective in reducing pain in human volunteers in early clinical trials.